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Compound of Interest

Compound Name: Hexabromobenzene-13C6

Cat. No.: B15582477

Hexabromobenzene-13C6: A Technical Safety
and Handling Guide

This guide provides a comprehensive overview of the safety data and handling precautions for
Hexabromobenzene-13C6. It is intended for researchers, scientists, and professionals in drug
development who may work with this substance. The information is compiled from various
safety data sheets and scientific resources, with a focus on presenting clear, actionable
guidance. It is important to note that Hexabromobenzene-13C6 is often supplied as a solution
in a solvent, such as toluene, which introduces additional hazards that must be considered.

Hazard Identification and Classification

Hexabromobenzene is classified as a hazardous substance. The isotopically labeled
Hexabromobenzene-13C6 is expected to have a similar toxicological profile. When supplied in
a solvent like toluene, the mixture is considered hazardous and flammable.

GHS Classification: According to the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS), Hexabromobenzene is associated with the following hazards[1]:

» Acute Toxicity (Oral, Dermal, Inhalation): Category 4. Harmful if swallowed, in contact with
skin, or if inhaled[2].

» Skin Corrosion/Irritation: Category 2. Causes skin irritation[2][3].
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» Serious Eye Damage/Eye Irritation: Category 2. Causes serious eye irritation[2][3].

o Specific Target Organ Toxicity (Single Exposure): Category 3, targeting the respiratory
system[1][3].

Products that are solutions of Hexabromobenzene-13C6 in toluene carry additional
classifications related to the solvent, including[4][5][6][7]:

Flammable Liquids: Category 2 or 3.

Reproductive Toxicity: Category 2. Suspected of damaging the unborn child.

Aspiration Hazard: Category 1. May be fatal if swallowed and enters airways.

Specific Target Organ Toxicity (Repeated Exposure): Category 2. May cause damage to
organs through prolonged or repeated exposure.

Hazard Statements (H-Statements):

e H225/H226: Highly flammable liquid and vapor / Flammable liquid and vapor[4][6].

o H302/H312/H332: Harmful if swallowed, in contact with skin, or if inhaled[2].

o H304: May be fatal if swallowed and enters airways[4].

e H315: Causes skin irritation[2][3][6].

o H319: Causes serious eye irritation[2].

o H335/H336: May cause respiratory irritation / May cause drowsiness or dizziness[1][4].
e H361d: Suspected of damaging the unborn child[4].

o H373: May cause damage to organs through prolonged or repeated exposure[4].

e H411/H413: Toxic to aquatic life with long lasting effects / May cause long lasting harmful
effects to aquatic life[1][5][6].
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of

Hexabromobenzene.
Property Value Source(s)
Molecular Formula CeBre
Molecular Weight 551.49 g/mol (Unlabeled) [11[2][8]
557.44 g/mol (*3Ces Labeled) [7]

Monoclinic needles or
Appearance , , [11[2][9]
white/pale beige powder

Melting Point >300 °C /327 °C [1][8][10]
. ) 205 °C (lit.) / 417.5 °C at 760
Boiling Point [9][10]
mmHg
Flash Point 86 °C (lit.) / 199.6 °C [9][10]
Solubility in Water Insoluble (0.16x1073 mg/L) [1112]

Soluble in chloroform (10
mg/mL), benzene (10%), and

Solubility (Organic) petroleum ether (10%). Slightly  [1][10]
soluble in ethanol and diethyl

ether.

Log P (Octanol/Water Partition
o 6.07 /6.26 [1][9][10]
Coefficient)

Handling Precautions and Experimental Protocols

Strict adherence to safety protocols is mandatory when handling Hexabromobenzene-13C6.
3.1. Engineering Controls

e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
to minimize exposure to dust or vapors[5][9][11].
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» Use explosion-proof electrical, ventilating, and lighting equipment, especially when handling
solutions in flammable solvents[4][5][6].

e Ensure that eyewash stations and safety showers are readily accessible and close to the
workstation[11].

3.2. Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN
166 (EU) or NIOSH (US) standards[9][11].

e Skin Protection:

o Gloves: Handle with chemical-resistant gloves (e.g., nitrile rubber) that have been
inspected for integrity before use. The selected gloves must satisfy the specifications of
EU Directive 89/686/EEC and the standard EN 374[5][9].

o Clothing: Wear fire/flame-resistant and impervious clothing to prevent skin contact[9][11].

» Respiratory Protection: If exposure limits are exceeded or if dust/vapors are generated, use
a full-face respirator with an appropriate cartridge[9].

3.3. Safe Handling Workflow The following diagram outlines a logical workflow for the safe
handling of Hexabromobenzene-13C6.
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Caption: Workflow for Safe Handling of Hexabromobenzene-13C6.
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3.4. Storage Requirements
» Store containers tightly closed in a dry, cool, and well-ventilated place[4][9][11].
o Keep the substance away from heat, sparks, open flames, and other ignition sources[4][5][6].

» Store locked up and apart from incompatible materials such as strong oxidizing agents[5][9]
[11].

Emergency Procedures

4.1. First-Aid Measures
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Exposure Route First-Aid Protocol Source(s)

Remove the victim to fresh air
and keep at rest in a position
Inhalation comfortable for breathing. If [11][12]
you feel unwell, call a POISON
CENTER or doctor.

Immediately remove all
contaminated clothing. Flush
i skin and hair with running
Skin Contact L [4][6][11]
water (and soap if available).
Seek medical attention if

irritation occurs or persists.

Rinse cautiously and
immediately with plenty of
water for at least 15 minutes,
also under the eyelids.
Eye Contact Remove contact lenses, if [41[11][12]
present and easy to do.
Continue rinsing. If eye
irritation persists, get medical

advice.

Do NOT induce vomiting.
Rinse mouth. Never give

Ingestion anything by mouth to an [11]
unconscious person. Seek

immediate medical assistance.

4.2. Spill Response Protocol In the event of a spill, a clear and immediate response is critical to
mitigate hazards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Hexabromobenzene-13C6 safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15582477#hexabromobenzene-13c6-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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